Cas no 941948-60-3 (2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide)

• Product Name: 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• CAS No: 941948-60-3
• MF: C₁₉H₂₁FN₆O₂S
• MW: 416.472445249558
• CID: 5830271
• PubChem ID: 16901843
• Update Time: 2025-06-18

2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[2-[6-(methylthio)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• 2-fluoro-N-{2-[6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• 2-fluoro-N-[2-(6-methylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
• 2-fluoro-N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
• AKOS024641838
• 941948-60-3
• F2337-1100
• 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

• Inchi： 1S/C19H21FN6O2S/c1-29-19-23-16(25-8-10-28-11-9-25)14-12-22-26(17(14)24-19)7-6-21-18(27)13-4-2-3-5-15(13)20/h2-5,12H,6-11H2,1H3,(H,21,27)
• InChI Key： SWTQBSFJHNVLAL-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CCOCC1)N=C(SC)N=2)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 416.14307327g/mol
• Monoisotopic Mass: 416.14307327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 13.13±0.46(Predicted)

Additional information on 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

Introduction to 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide (CAS No. 941948-60-3) and Its Emerging Applications in Chemical Biology

2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide, identified by the CAS number 941948-60-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular framework, featuring a benzamide core linked to a pyrazolo[3,4-d]pyrimidine scaffold, makes it a promising candidate for developing novel therapeutic agents. This compound exhibits a combination of structural features that are highly relevant to contemporary drug discovery efforts, particularly in the modulation of biological pathways associated with inflammation, cancer, and metabolic disorders.

The presence of a fluoro substituent at the 2-position of the benzamide moiety is particularly noteworthy. Fluorinated aromatic compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In the context of 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide, the fluorine atom is expected to contribute to its bioactivity by influencing electronic distributions and hydrogen bonding interactions with protein targets.

The methylsulfanyl group (–SMe) at the 6-position of the pyrazolo[3,4-d]pyrimidine ring adds another layer of functional complexity. Sulfur-containing heterocycles are frequently incorporated into drug candidates due to their ability to engage in diverse non-covalent interactions with biological macromolecules. The morpholin-4-yl substituent at the 4-position further enhances the compound's structural diversity and potential for selective binding. Morpholine rings are commonly found in bioactive molecules due to their ability to mimic piperazine motifs, which are prevalent in many pharmacologically active compounds.

The ethyl chain connecting the pyrazolo[3,4-d]pyrimidine scaffold to the benzamide group introduces conformational flexibility into the molecule. This feature can be exploited to optimize interactions with specific biological targets and may contribute to improved solubility and bioavailability. The overall architecture of 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide suggests it could serve as a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict and rationalize the bioactivity of complex molecules like 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors implicated in disease pathways. For instance, preliminary computational analyses suggest potential binding interactions with Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are central mediators of inflammatory responses.

In vitro studies have begun to explore the pharmacological profile of 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}benzamide. Initial results indicate that it exhibits inhibitory activity against certain kinases at micromolar concentrations. This activity is attributed to its ability to disrupt key signaling cascades involved in cell proliferation and survival. Additionally, the compound demonstrates promising anti-inflammatory properties by modulating cytokine production in immune cells. These findings align with current research trends aimed at developing small-molecule inhibitors for treating chronic inflammatory diseases.

The role of fluorinated pyrazolo[3,4-d]pyrimidines as pharmacophores has been increasingly recognized in recent years. These heterocyclic systems are known for their versatility in targeting various biological processes. For example, derivatives of pyrazolo[3,4-d]pyrimidines have shown efficacy in inhibiting enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases. The incorporation of additional functional groups like benzamide and morpholine further expands their therapeutic potential by allowing for fine-tuning of bioactivity through structural modifications.

One particularly exciting aspect of 2-fluoro-N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yethenyl}benzamide is its potential for developing next-generation therapeutics with improved pharmacokinetic profiles. The benzamide moiety is known to enhance oral bioavailability by facilitating passive diffusion across biological membranes. Furthermore, the fluorine atom can increase metabolic stability by resisting hydrolysis under physiological conditions. These properties make it an attractive candidate for further development into an oral drug candidate.

Future research directions may focus on exploring synthetic routes for scalable production of this compound and its derivatives. Advances in flow chemistry and automated synthesis techniques could enable high-throughput screening of analogues designed around this core scaffold. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy in animal models before human clinical trials can commence.

The integration of machine learning models into drug discovery pipelines has also shown promise for accelerating the development process for compounds like 2-fluoro-N-{2-methylsulfanyl}-N-{2-[6-methylsulfanyl]-5-[morpholino(5-morpholino) methyl]-1H-pyrazolo [3 , 5 - d ] pyrimidin - 1 - ylethyl } benz amide (CAS No: 94194860 - 3). These models can predict biological activity based on molecular descriptors derived from its structure, thereby guiding rational design efforts towards more potent and selective candidates.

In conclusion, 2-fluoro-N-{2 - 6 - (methylsulfanyl ) - 4 - ( morpholino - 5 - yl ) - 1 H - pyrazolo [ 3 , 5 - d ] pyrim idin - 1 - yleth yl } benz amide represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research . Its unique combination of functional groups , coupled with promising preclinical data , positions it as a valuable scaffold for developing novel therapeutics targeting inflammatory diseases , cancer , and other metabolic disorders . As research progresses , further insights into its mechanism of action and optimized derivatives will likely emerge , paving the way for new treatment strategies.